Cas no 59252-86-7 (Chilusetsusaponin Ia)

• Product Name: Chilusetsusaponin Ia
• CAS No: 59252-86-7
• MF: C₄₁O₁₂
• MW: 684.431510925293
• CID: 1999127
• PubChem ID: 13386145
• Update Time: 2025-04-21

Chilusetsusaponin Ia Chemical and Physical Properties

Names and Identifiers

• Chilusetsusaponin Ia
• DTXSID801129778
• 2-[[12-hydroxy-17-(2-hydroxy-6-methylhept-5-en-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxane-3,4,5-triol
• C17544
• Q27155126
• CHEBI:81171
• Chikusetsusaponin Ia
• 59252-86-7
• (3I(2),12I(2))-12,20-Dihydroxydammar-24-en-3-yl 6-O-I(2)-D-xylopyranosyl-I(2)-D-glucopyranoside

• Inchi： 1S/C41O12/c1-21(2)10-9-14-41(8,49)22-11-16-40(7)29(22)23(42)18-27-38(5)15-13-28(37(3,4)26(38)12-17-39(27,40)6)53-36-34(48)32(46)31(45)25(52-36)20-51-35-33(47)30(44)24(43)19-50-35
• InChI Key： LZDJGEPNCQTUCD-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]C([C]1[C]2[C]([C][C]3C(C2([C])[C][C]1)([C])[C][C][C]1C3([C][C][C](C1([C])[C])O[C]1[C]([O])[C]([O])[C]([O])[C]([C]O[C]2[C]([O])[C]([O])[C]([O])[C]O2)O1)[C])[O])([O])[C])/[C] |^1:0,2,6,7,8,10,13,16,19,23,25,26,28,29,30,31,32,33,34,35,38,39,40,41,42,43,44,48,49,50,51,52,^4:3,4,9,14,15,17,18,21,22,36,45|

Computed Properties

• Exact Mass: 754.48672766Da
• Monoisotopic Mass: 754.48672766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 9
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 199Ų